5-methyl-N-((4aS,8R,8aS)-octahydro-2H-pyrano[3,2-c]pyridin-8-yl)isoxazole-4-carboxamide

• IUPAC Name: N-[(4aS,8R,8aS)-3,4,4a,5,6,7,8,8a-octahydro-2H-pyrano[3,2-c]pyridin-8-yl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H19N3O3/c1-8-10(6-15-19-8)13(17)16-11-7-14-5-9-3-2-4-18-12(9)11/h6,9,11-12,14H,2-5,7H2,1H3,(H,16,17)/t9-,11+,12-/m0/s1
• InChI Key: OLOHWGMURFUIJV-WCQGTBRESA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NC2CNCC3C2OCCC3
• Isomeric SMILES: CC1=C(C=NO1)C(=O)N[C@@H]2CNC[C@H]3[C@@H]2OCCC3
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol

Description

This compound is a structurally complex molecule featuring an isoxazole-4-carboxamide core fused with a bicyclic octahydro-2H-pyrano[3,2-c]pyridine moiety. The stereochemistry (4aS,8R,8aS) indicates a rigid, conformationally constrained framework, which may enhance binding specificity to biological targets.

Biological Activity

5-methyl-N-((4aS,8R,8aS)-octahydro-2H-pyrano[3,2-c]pyridin-8-yl)isoxazole-4-carboxamide is a synthetic compound that has garnered attention for its potential biological activities. This article provides an overview of its chemical properties, biological activities, mechanisms of action, and relevant case studies.

The compound has the following chemical properties:

• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol
• Boiling Point: 484.9 ± 45.0 °C (predicted)
• Density: 1.25 ± 0.1 g/cm³ (predicted)
• pKa: 13.29 ± 0.20 (predicted) .

Biological Activity

Research indicates that compounds containing isoxazole rings often exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific biological activities of 5-methyl-N-((4aS,8R,8aS)-octahydro-2H-pyrano[3,2-c]pyridin-8-yl)isoxazole-4-carboxamide are summarized below:

Antimicrobial Activity

Preliminary studies suggest that this compound may possess antimicrobial properties. Isoxazole derivatives have been shown to inhibit bacterial growth through various mechanisms, potentially involving disruption of cell wall synthesis or interference with metabolic pathways.

Anti-inflammatory Effects

The compound may also exhibit anti-inflammatory effects by modulating inflammatory pathways. Studies indicate that isoxazole derivatives can inhibit the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the inflammatory response .

Anticancer Potential

5-methyl-N-((4aS,8R,8aS)-octahydro-2H-pyrano[3,2-c]pyridin-8-yl)isoxazole-4-carboxamide has shown promise in cancer research. Isoxazole compounds are known to inhibit various enzymes involved in cancer cell proliferation and survival pathways. For instance, they may affect the activity of protein kinases that regulate cell cycle progression and apoptosis .

The exact mechanism of action for this compound remains to be fully elucidated; however, it is hypothesized to interact with specific molecular targets such as receptors or enzymes involved in inflammation and cancer signaling pathways. Molecular docking studies indicate potential binding affinities with targets associated with these biological processes.

Case Studies and Research Findings

Several studies have explored the biological activity of isoxazole derivatives similar to 5-methyl-N-((4aS,8R,8aS)-octahydro-2H-pyrano[3,2-c]pyridin-8-yl)isoxazole-4-carboxamide:

• Anticancer Activity : In vitro studies demonstrated that certain isoxazole derivatives could inhibit the growth of human cancer cell lines by inducing apoptosis and cell cycle arrest .
• Anti-inflammatory Studies : Research indicated that isoxazole compounds could significantly reduce inflammation in animal models by decreasing levels of inflammatory markers .
• Antimicrobial Testing : A series of antimicrobial assays revealed that isoxazole derivatives exhibited varying degrees of activity against both Gram-positive and Gram-negative bacteria .

Comparative Analysis with Similar Compounds

Compound Name	Structure Features	Unique Aspects
5-Methyl-N-(4-(methylthio)phenyl)isoxazole-3-carboxamide	Contains a para-methylthio substitution	Different biological activity profile
5-Methyl-N-[2-(trifluoromethyl)phenyl]isoxazole-4-carboxamide	Incorporates trifluoromethyl group	Enhanced lipophilicity and metabolic stability
5-Methyl-N-[3-(trifluoromethyl)phenyl]isoxazole-4-carboxamide	Similar trifluoromethyl substitution	Potential use in immunosuppressive therapies

This table illustrates how variations in substituents can significantly influence biological activity and pharmacokinetic properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Leflunomide (5-methyl-N-(4-(trifluoromethyl)phenyl)isoxazole-4-carboxamide)

• Structural Similarities : Both compounds share the isoxazole-4-carboxamide backbone.
• Key Differences: Substituent on Amide Nitrogen: Leflunomide has a 4-(trifluoromethyl)phenyl group, whereas the target compound substitutes this with a bicyclic pyranopyridine system. Conformational Rigidity: The pyranopyridine in the target compound introduces steric and electronic constraints absent in leflunomide.
• Functional Implications: Leflunomide is a pyrimidine synthesis inhibitor used in rheumatoid arthritis . Its trifluoromethylphenyl group enhances lipophilicity, aiding membrane penetration. The bicyclic substituent in the target compound may improve target selectivity or metabolic stability due to reduced aromatic oxidation susceptibility.

Impurity-F (5-methyl-N-[2-(trifluoromethyl)phenyl]isoxazole-4-carboxamide)

• Structural Comparison: Similar to leflunomide but with a 2-(trifluoromethyl)phenyl substituent. Unlike the target compound, Impurity-F lacks fused heterocyclic systems.
• Functional Insights: Impurity-F is a process-related impurity in teriflunomide synthesis . Its positional isomerism (2- vs. 4-substitution) reduces therapeutic efficacy, highlighting the importance of substituent orientation.

Pyranopyrazole Derivatives (e.g., Compound [1] in )

• Structural Features: Compound [1] in contains a pyrano[2,3-c]pyrazole core, distinct from the pyrano[3,2-c]pyridine in the target compound. Both systems are synthesized via multicomponent one-pot reactions, suggesting shared synthetic accessibility .
• Biological Relevance: Pyranopyrazoles are studied for antimalarial and antimicrobial activities. The pyridine vs. pyrazole heteroatom difference may alter electron distribution and target interactions.

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Substituent on Amide Nitrogen	Key Functional Property	Reference
5-methyl-N-((4aS,8R,8aS)-octahydro-2H-pyrano[3,2-c]pyridin-8-yl)isoxazole-4-carboxamide	Isoxazole-4-carboxamide	Octahydro-2H-pyrano[3,2-c]pyridine	Conformationally constrained, potential metabolic stability	N/A
Leflunomide	Isoxazole-4-carboxamide	4-(Trifluoromethyl)phenyl	Pyrimidine synthesis inhibition
Impurity-F	Isoxazole-4-carboxamide	2-(Trifluoromethyl)phenyl	Reduced therapeutic efficacy
Pyranopyrazole [1] ()	Pyrano[2,3-c]pyrazole	4-(4-Methoxyphenyl)	Antimalarial activity